4-Methyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine

• IUPAC Name: 4-methyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine
• InChI: InChI=1S/C13H16N6/c1-11-9-12(17-10-16-11)18-5-7-19(8-6-18)13-14-3-2-4-15-13/h2-4,9-10H,5-8H2,1H3
• InChI Key: CUJMTLOXBJRIEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C13H16N6
• Molecular Weight: 256.31 g/mol

Description

4-Methyl-6-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine, commonly known as MPP, is a potent and selective inhibitor of the protein kinase CK1δ/ε. CK1δ/ε is a serine/threonine kinase that plays a key role in regulating many cellular processes, including circadian rhythm, Wnt signaling, and DNA damage response. MPP has been shown to have promising applications in scientific research, particularly in the study of circadian rhythm and cancer.

Mechanism of Action

MPP selectively inhibits CK1δ/ε by binding to the ATP-binding site of the kinase. This prevents the kinase from phosphorylating its downstream targets, leading to downstream effects such as circadian rhythm disruption and cancer cell death.
Biochemical and Physiological Effects:
MPP has been shown to have a variety of biochemical and physiological effects. In circadian rhythm research, MPP has been shown to disrupt the circadian clock by altering the phosphorylation of clock proteins. In cancer research, MPP has been shown to induce apoptosis and inhibit cancer cell proliferation by inhibiting CK1δ/ε-mediated Wnt signaling and DNA damage response.

Advantages and Limitations for Lab Experiments

MPP has several advantages for lab experiments. It is a potent and selective inhibitor of CK1δ/ε, allowing for specific investigation of the role of this kinase in various cellular processes. It is also relatively easy to synthesize and has good solubility in aqueous solutions. However, MPP has some limitations, including potential off-target effects and the need for careful dosing to avoid toxicity.

Future Directions

There are several potential future directions for MPP research. One area of interest is the role of CK1δ/ε in other cellular processes beyond circadian rhythm and cancer. Additionally, there is interest in developing more potent and selective inhibitors of CK1δ/ε for use in both basic research and clinical applications. Finally, there is potential for the use of MPP as a tool for investigating the role of CK1δ/ε in various disease states, including neurodegenerative disorders and metabolic diseases.

Synthesis Methods

MPP can be synthesized in several steps from commercially available starting materials. One common synthesis method involves the reaction of 4,6-dichloropyrimidine with 4-pyrimidin-2-ylpiperazine in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with methyl iodide to yield the final product, MPP.

Scientific Research Applications

MPP has been used extensively in scientific research to study the role of CK1δ/ε in circadian rhythm and cancer. In circadian rhythm research, MPP has been used to selectively inhibit CK1δ/ε and investigate its role in regulating the circadian clock. In cancer research, MPP has been shown to have anticancer effects by inhibiting CK1δ/ε-mediated Wnt signaling and DNA damage response.